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Compound of Interest

Compound Name: Apritone

Cat. No.: B1237439

For researchers and professionals in drug development, the responsible handling and disposal
of chemical reagents are paramount to ensuring a safe laboratory environment and protecting
the natural world. Apritone, a synthetic fragrance ingredient, requires specific disposal
procedures due to its potential environmental impact. Adherence to these guidelines is
essential for regulatory compliance and environmental stewardship.

Key Disposal Principles

The primary goal when disposing of Apritone is to prevent its release into the environment,
particularly aquatic ecosystems.[1] Improper disposal methods, such as discarding it down the
drain or in regular trash, can lead to contamination of waterways and pose a risk to aquatic life.
[1] Apritone is classified as very toxic to aquatic life with long-lasting effects.[1] Therefore, all
disposal procedures must be conducted in accordance with local, regional, national, and
international regulations.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent its spread.

» Small Spills: For minor spills, absorb the Apritone with an inert material such as vermiculite,
dry sand, or earth.[1] The contaminated absorbent material should then be collected and
placed into a sealed container for disposal.[1]
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» Large Spills: In the case of a more significant spill, the first step is to stop the flow of the
material if it can be done without risk.[1] The spilled Apritone should be contained, for
example by diking, and then absorbed.[1]

Never return spilled material to its original container for reuse.[1] After the product has been
recovered, the affected area should be flushed with water.[1]

Disposal of Unused Apritone and Contaminated
Materials

Unused Apritone and any materials that have come into contact with it, such as personal
protective equipment (PPE) or labware, must be treated as hazardous waste.

o Collection: Collect and reclaim or dispose of Apritone in sealed containers at a licensed
waste disposal site.[1]

o Environmental Protection: Do not allow this material to drain into sewers or water supplies.[1]
Do not contaminate ponds, waterways, or ditches with the chemical or used containers.[1]

¢ Regulatory Compliance: All disposal activities must be in accordance with applicable
regulations.[1] It is advisable to consult with your institution's Environmental Health and
Safety (EHS) department to ensure compliance with all relevant guidelines. The waste code
should be assigned in discussion between the user, the producer, and the waste disposal
company.[1]

Apritone: Physical and Chemical Properties

A comprehensive understanding of a chemical's properties is crucial for its safe handling and
disposal. The following table summarizes the key physical and chemical properties of
Apritone.
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Property Value

Molecular Formula C15H240

Molecular Weight 220.35 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 130°C (266°F)

Flash Point 139°C (282.2°F)

Density 0.915 g/cm?3

Log P (Octanol-water partition coefficient) 5.15

Solubility

Miscible with organic solvents

Stability

Very unstable in strong acidic and alkaline

bases

(Data sourced from multiple references)[2][3][4]

Apritone Disposal Workflow

The following diagram outlines the step-by-step process for the proper disposal of Apritone,

from initial handling to final disposal.
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Caption: Apritone Disposal Procedure Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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